Cas no 2137980-46-0 (2-Cycloheptyl-4-(methylamino)butan-1-ol)

2-Cycloheptyl-4-(methylamino)butan-1-ol is a chiral amino alcohol derivative characterized by a cycloheptyl moiety and a methylamino functional group. Its structure offers versatility as an intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds or chiral ligands for asymmetric catalysis. The presence of both hydroxyl and amino groups enables its use in the formation of Schiff bases or as a building block for complex molecular architectures. The cycloheptyl ring may enhance lipophilicity, potentially influencing binding affinity in medicinal chemistry applications. This compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research or industrial use.
2-Cycloheptyl-4-(methylamino)butan-1-ol structure
2137980-46-0 structure
Product Name:2-Cycloheptyl-4-(methylamino)butan-1-ol
CAS No:2137980-46-0
MF:C12H25NO
MW:199.333003759384
CID:5992910
PubChem ID:165786860
Update Time:2025-05-21

2-Cycloheptyl-4-(methylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-cycloheptyl-4-(methylamino)butan-1-ol
    • EN300-800892
    • 2137980-46-0
    • 2-Cycloheptyl-4-(methylamino)butan-1-ol
    • Inchi: 1S/C12H25NO/c1-13-9-8-12(10-14)11-6-4-2-3-5-7-11/h11-14H,2-10H2,1H3
    • InChI Key: MKSVPKHAIZRMKD-UHFFFAOYSA-N
    • SMILES: OCC(CCNC)C1CCCCCC1

Computed Properties

  • Exact Mass: 199.193614421g/mol
  • Monoisotopic Mass: 199.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 32.3Ų

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Additional information on 2-Cycloheptyl-4-(methylamino)butan-1-ol

Comprehensive Overview of 2-Cycloheptyl-4-(methylamino)butan-1-ol (CAS No. 2137980-46-0)

2-Cycloheptyl-4-(methylamino)butan-1-ol (CAS No. 2137980-46-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cycloheptyl and methylamino functional groups, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 2-Cycloheptyl-4-(methylamino)butan-1-ol includes a seven-membered cycloheptyl ring, which is less common in organic compounds compared to five- or six-membered rings. This feature makes it a valuable scaffold for designing novel therapeutics, especially in areas such as central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its potential as a building block for small-molecule inhibitors and receptor modulators, aligning with the growing demand for precision medicine.

In the context of green chemistry and sustainable synthesis, 2-Cycloheptyl-4-(methylamino)butan-1-ol has also been a subject of interest. With increasing emphasis on environmentally friendly processes, researchers are investigating efficient catalytic methods to synthesize this compound with minimal waste. Topics such as atom economy and catalytic hydrogenation are frequently searched in relation to its production, reflecting the industry's shift toward sustainable practices.

Another area of exploration is the compound's potential role in neuropharmacology. Given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are examining whether derivatives of 2-Cycloheptyl-4-(methylamino)butan-1-ol could interact with neurotransmitter receptors or enzyme targets. This aligns with trending searches on "new treatments for brain disorders" and "neuroprotective agents."

From a commercial perspective, 2-Cycloheptyl-4-(methylamino)butan-1-ol is often listed in catalogs of fine chemicals and research intermediates. Its CAS No. 2137980-46-0 serves as a critical identifier for procurement and regulatory compliance. Companies specializing in custom synthesis and contract research frequently highlight this compound due to its niche applications and growing demand in academic and industrial labs.

In summary, 2-Cycloheptyl-4-(methylamino)butan-1-ol (CAS No. 2137980-46-0) represents a versatile and promising compound in modern chemistry. Its applications span from drug development to sustainable synthesis, making it a focal point for researchers addressing some of today's most pressing scientific challenges. As interest in personalized medicine and green chemistry continues to rise, this compound is likely to remain at the forefront of innovation.

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